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Compound of Interest

Compound Name: Chloromethanol

Cat. No.: B13452849

Essential Safety and Handling of
Chloromethanol

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
chloromethanol. Given the limited availability of a comprehensive Safety Data Sheet (SDS)
for chloromethanol (CAS Number: 15454-33-8), the following procedures are based on safety
protocols for analogous hazardous materials, such as chloromethane and other toxic and
flammable organic compounds. Researchers, scientists, and drug development professionals
must handle this substance with extreme caution.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling chloromethanol.
The following table summarizes the required PPE.
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PPE Category Specification

Double-gloving is recommended. Use chemical-
Hand Protection resistant gloves such as butyl rubber or nitrile

rubber.

Chemical splash goggles that provide a tight
] seal around the eyes are required. A full-face
Eye and Face Protection )
shield should be worn over the goggles for

maximum protection.[1]

Work must be conducted in a certified chemical

fume hood. If there is a risk of exceeding
Respiratory Protection exposure limits, a full-face respirator with an

appropriate organic vapor cartridge is

necessary.

A flame-resistant lab coat, long pants, and
Protective Clothi closed-toe shoes are required. An apron made
rotective Clothing ) ) ] o ]
of a chemically impervious material like PVC is

also recommended.[2]

Operational Plan: Step-by-Step Handling and
Disposal

Adherence to a strict operational plan is crucial for minimizing risks associated with

chloromethanol.
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is in proper working order.

Keep the work area clear of all non-essential items.

Have an emergency shower and eyewash station readily accessible.

Keep ignition sources away from the work area, as chloromethanol is expected to be

flammable.[3]
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Prepare all necessary equipment and reagents before handling chloromethanol.
. Handling Chloromethanol:
Don all required personal protective equipment as outlined in the table above.

Conduct all work with chloromethanol in a chemical fume hood to minimize inhalation
exposure.

Use spark-proof tools and equipment to prevent ignition.

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with
copious amounts of water and seek medical attention.

Keep containers of chloromethanol tightly sealed when not in use.
. Disposal Plan:

Chloromethanol is considered a halogenated organic waste and must be disposed of as
hazardous waste.[4]

Waste Collection:

o Collect all chloromethanol waste, including contaminated consumables, in a designated,
properly labeled, and sealed container.

o The container should be clearly marked as "Hazardous Waste: Chloromethanol".
Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials.

Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[5]
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o NEVER pour chloromethanol down the drain.[4]
Emergency Procedures
In the event of a spill or exposure:
e Spill:
o Evacuate the immediate area.
o If the spill is large, contact your institution's emergency response team.

o For small spills within a chemical fume hood, use an inert absorbent material to contain
the spill.

o Collect the absorbed material in a sealed container for hazardous waste disposal.
e Inhalation:

o Move the affected individual to fresh air immediately.

o Seek immediate medical attention.
e Skin Contact:

o Remove contaminated clothing immediately.

o Flush the affected skin with water for at least 15 minutes.

o Seek immediate medical attention.
e Eye Contact:

o Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.

o Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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